Cas no 133373-31-6 (3-(2-chlorophenyl)-2-hydroxypropanoic acid)
3-(2-chlorophenyl)-2-hydroxypropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-Chlorophenyl)-2-hydroxypropanoic acid
- Benzenepropanoic acid, 2-chloro-α-hydroxy-
- 3-(2-chlorophenyl)-2-hydroxypropanoic acid
-
- MDL: MFCD11935787
- Inchi: 1S/C9H9ClO3/c10-7-4-2-1-3-6(7)5-8(11)9(12)13/h1-4,8,11H,5H2,(H,12,13)
- InChI Key: VKBJHUQUYGMTJL-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(O)CC1=CC=CC=C1Cl
Computed Properties
- Exact Mass: 200.0240218g/mol
- Monoisotopic Mass: 200.0240218g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 57.5Ų
3-(2-chlorophenyl)-2-hydroxypropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-141374-0.05g |
3-(2-chlorophenyl)-2-hydroxypropanoic acid |
133373-31-6 | 95.0% | 0.05g |
$42.0 | 2025-02-21 | |
| Enamine | EN300-141374-0.1g |
3-(2-chlorophenyl)-2-hydroxypropanoic acid |
133373-31-6 | 95.0% | 0.1g |
$66.0 | 2025-02-21 | |
| Enamine | EN300-141374-0.25g |
3-(2-chlorophenyl)-2-hydroxypropanoic acid |
133373-31-6 | 95.0% | 0.25g |
$92.0 | 2025-02-21 | |
| Enamine | EN300-141374-0.5g |
3-(2-chlorophenyl)-2-hydroxypropanoic acid |
133373-31-6 | 95.0% | 0.5g |
$175.0 | 2025-02-21 | |
| Enamine | EN300-141374-1.0g |
3-(2-chlorophenyl)-2-hydroxypropanoic acid |
133373-31-6 | 95.0% | 1.0g |
$256.0 | 2025-02-21 | |
| Enamine | EN300-141374-2.5g |
3-(2-chlorophenyl)-2-hydroxypropanoic acid |
133373-31-6 | 95.0% | 2.5g |
$503.0 | 2025-02-21 | |
| Enamine | EN300-141374-5.0g |
3-(2-chlorophenyl)-2-hydroxypropanoic acid |
133373-31-6 | 95.0% | 5.0g |
$743.0 | 2025-02-21 | |
| Enamine | EN300-141374-10.0g |
3-(2-chlorophenyl)-2-hydroxypropanoic acid |
133373-31-6 | 95.0% | 10.0g |
$1101.0 | 2025-02-21 | |
| TRC | C610820-50mg |
3-(2-chlorophenyl)-2-hydroxypropanoic acid |
133373-31-6 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C610820-100mg |
3-(2-chlorophenyl)-2-hydroxypropanoic acid |
133373-31-6 | 100mg |
$ 70.00 | 2022-06-06 |
3-(2-chlorophenyl)-2-hydroxypropanoic acid Related Literature
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on 3-(2-chlorophenyl)-2-hydroxypropanoic acid
Introduction to 3-(2-chlorophenyl)-2-hydroxypropanoic acid (CAS No. 133373-31-6)
3-(2-chlorophenyl)-2-hydroxypropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 133373-31-6, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its chlorophenyl substituent and hydroxypropanoic acid backbone, has garnered attention due to its versatile applications in drug discovery and molecular biology research. The structural features of this molecule make it a valuable intermediate in synthesizing various pharmacologically active agents, particularly those targeting neurological and inflammatory disorders.
The chemical structure of 3-(2-chlorophenyl)-2-hydroxypropanoic acid consists of a benzene ring substituted with a chlorine atom at the 2-position, linked to a propanoic acid moiety with a hydroxyl group at the 2-position of the alkyl chain. This arrangement imparts unique electronic and steric properties, enabling interactions with biological targets such as enzymes and receptors. The presence of both hydrophobic (chlorophenyl) and hydrophilic (hydroxypropanoic acid) regions enhances its solubility and bioavailability, making it an attractive candidate for medicinal chemistry applications.
In recent years, 3-(2-chlorophenyl)-2-hydroxypropanoic acid has been extensively studied for its potential in developing novel therapeutic agents. One of the most promising areas of research is its role in combating neurological disorders. Studies have demonstrated that derivatives of this compound exhibit inhibitory effects on enzymes such as cyclooxygenase-2 (COX-2), which are implicated in inflammation and pain pathways. The hydroxypropanoic acid moiety facilitates binding to active sites of these enzymes, suggesting its utility in designing non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.
Furthermore, the chlorophenyl group in 3-(2-chlorophenyl)-2-hydroxypropanoic acid contributes to its interaction with biological targets by influencing electron distribution across the molecule. This feature has been exploited in designing ligands for G-protein coupled receptors (GPCRs), which are critical for signal transduction in cells. Research indicates that modifications at the chlorophenyl position can fine-tune binding affinity and selectivity, making this compound a valuable scaffold for developing targeted therapies.
Another significant application of 3-(2-chlorophenyl)-2-hydroxypropanoic acid is in the field of anticancer research. The compound has shown promise as a precursor for synthesizing kinase inhibitors, which play a crucial role in disrupting cancer cell proliferation. The hydroxypropanoic acid moiety provides a site for further functionalization, allowing chemists to design molecules that selectively inhibit aberrant signaling pathways in tumor cells. Preliminary studies have highlighted its potential in inducing apoptosis (programmed cell death) in certain cancer cell lines while sparing healthy tissues.
The synthesis of 3-(2-chlorophenyl)-2-hydroxypropanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include chlorination of phenylacetic acid derivatives followed by hydroxylation at the desired position. Advances in catalytic methods have enabled more efficient and environmentally friendly synthesis protocols, reducing waste generation and energy consumption. These innovations align with the growing emphasis on sustainable chemistry practices in pharmaceutical manufacturing.
From a biochemical perspective, 3-(2-chlorophenyl)-2-hydroxypropanoic acid serves as a building block for exploring new chemical entities (NCEs) with therapeutic potential. Its structural flexibility allows for diverse derivatization strategies, enabling researchers to tailor properties such as lipophilicity, metabolic stability, and pharmacokinetic profiles. High-throughput screening (HTS) techniques have been employed to rapidly identify derivatives with enhanced biological activity, streamlining the drug discovery process.
The compound's role extends beyond traditional pharmaceutical applications into agrochemicals and specialty chemicals. Its structural motifs are found in various herbicides and fungicides due to their ability to interfere with plant growth regulators or microbial metabolic pathways. Additionally, it serves as an intermediate in producing high-performance polymers and coatings where its unique chemical properties contribute to material durability and functionality.
In conclusion, 3-(2-chlorophenyl)-2-hydroxypropanoic acid (CAS No. 133373-31-6) is a multifaceted compound with broad utility across multiple industries. Its significance lies not only in its direct applications but also as a versatile scaffold for developing innovative solutions in medicine, agriculture, and materials science. As research continues to uncover new possibilities derived from this molecule, its importance is expected to grow further, driving advancements that benefit society on multiple fronts.
133373-31-6 (3-(2-chlorophenyl)-2-hydroxypropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)